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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B3029386 Get Quote

Acid Red 249: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 249, also known by trade names such as Tracid Brilliant Red B, is a synthetic azo

dye. This document provides a comprehensive technical overview of its chemical and physical

properties, manufacturing process, and known applications. While primarily utilized in the textile

and ink industries, this guide also consolidates available toxicological data. It is important to

note that, based on currently available scientific literature, Acid Red 249 has limited to no

documented application in biological research, drug development, or as a modulator of

signaling pathways.

Chemical and Physical Properties
Acid Red 249 is characterized by the following molecular formula and weight.

Property Value Reference

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃ [1][2][3]

Molecular Weight 748.11 g/mol [1][2][3]

CAS Number 6416-66-6 [1][3]

Physical and chemical characteristics of Acid Red 249 are summarized below.
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Property Description Reference

Appearance Dark red powder [1][3]

Solubility
Soluble in water, slightly

soluble in ethanol.
[1][3]

Color in Solution

Red in water. In concentrated

sulfuric acid, it appears as a

product red, which turns pink

upon dilution. An acidic

solution (with HCl) is red, while

a basic solution (with NaOH) is

brown.

[1][3]

Manufacturing Process
The synthesis of Acid Red 249 involves a diazo coupling reaction. The general workflow is

outlined below.

Starting Materials Reaction Steps

5-Chloro-2-phenoxybenzenamine Diazotization

8-(4-Methylphenylsulfonamido)-1-naphthol-3,6-disulfonic acid

Coupling Reaction
Diazo compound

Acid Red 249

Click to download full resolution via product page

Caption: Manufacturing workflow for Acid Red 249.

The manufacturing process begins with the diazotization of 5-Chloro-2-phenoxybenzenamine.

[1][3] This is followed by a coupling reaction with 8-(4-Methylphenylsulfonamido)-1-naphthol-

3,6-disulfonic acid to yield the final Acid Red 249 dye.[1][3]
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Applications
The primary application of Acid Red 249 is as a colorant.

Textile Industry: It is used for dyeing and printing on wool, silk, and polyamide fabrics.[1][3][4]

It can also be used for dyeing wool/rayon blended fabrics in the same bath with direct dyes.

[1][3]

Ink Industry: Research has been conducted on its use in inkjet printing, where it interacts

with components of the ink-receiving layer, such as silica (a white pigment) and dye-fixing

agents (cationic polymers).[5]

Toxicological Information
The toxicological properties of Acid Red 249 have not been extensively investigated.[2]

However, the available Material Safety Data Sheet (MSDS) provides the following information.

Hazard Description Reference

Ingestion
Harmful if swallowed. May

cause gastrointestinal irritation.
[2]

Inhalation
May cause irritation to the

respiratory tract.
[2]

Skin Contact
May cause skin irritation in

sensitive individuals.
[2]

Eye Contact May cause eye irritation. [2]

Mutagenicity

Mutagenicity data has been

reported, but further details are

not specified.

[2]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.

[2]

Biological Activity and Research Applications
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Extensive searches of scientific literature did not yield any studies on the use of Acid Red 249
in biological research, including in vitro or in vivo studies, or for therapeutic development. There

is no evidence to suggest that Acid Red 249 has any specific biological activity or that it is

involved in any signaling pathways. Its classification as a "fluorescent dye" by some suppliers

appears to be a general categorization rather than an indication of specific use in fluorescence-

based biological assays.[6]

Experimental Protocols
Given the lack of application in biological research, there are no established experimental

protocols for the use of Acid Red 249 in this context. The primary experimental information

available relates to its industrial application in dyeing, which is outside the scope of this

technical guide for researchers in the life sciences. One study on its use in inkjet paper details

experimental setups for measuring its precipitation and adsorption in the presence of other

chemicals.[5]

Conclusion
Acid Red 249 is a well-characterized azo dye with established applications in the textile and

printing industries. Its chemical and physical properties are well-documented. However, for the

audience of researchers, scientists, and drug development professionals, it is crucial to

understand that there is a significant gap in the literature regarding any biological effects or

potential research applications. The available toxicological data is limited and suggests caution

in handling. Future research could potentially explore the biological properties of this molecule,

but at present, it remains solely within the domain of industrial chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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